Quinoxalino-fused sultines and their application in Diels–Alder reactions
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A606764F
Abstract
The synthesis of 7,8-disubstituted
quinoxalino[2,3-d][1,2λ
4
]oxathiine 2-oxides
7a–c, precursors for quinoxalino-o-quinodimethanes
3a–c, and their application in the Diels–Alder reactions are
reported.
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